Cas no 2171661-84-8 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoylazetidin-3-yl}propanoic acid)
2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoylazetidin-3-yl}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoylazetidin-3-yl}propanoic acid
- 2171661-84-8
- 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanoyl]azetidin-3-yl}propanoic acid
- EN300-1496681
-
- Inchi: 1S/C26H30N2O6/c1-16(25(30)31)17-13-28(14-17)24(29)23(11-12-33-2)27-26(32)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-23H,11-15H2,1-2H3,(H,27,32)(H,30,31)
- InChI Key: JXSAFDRJVFEGBV-UHFFFAOYSA-N
- SMILES: O=C(C(CCOC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(C(=O)O)C)C1
Computed Properties
- Exact Mass: 466.21038668g/mol
- Monoisotopic Mass: 466.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 717
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 105Ų
2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoylazetidin-3-yl}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1496681-0.05g |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanoyl]azetidin-3-yl}propanoic acid |
2171661-84-8 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1496681-0.1g |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanoyl]azetidin-3-yl}propanoic acid |
2171661-84-8 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1496681-0.25g |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanoyl]azetidin-3-yl}propanoic acid |
2171661-84-8 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1496681-0.5g |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanoyl]azetidin-3-yl}propanoic acid |
2171661-84-8 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1496681-1.0g |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanoyl]azetidin-3-yl}propanoic acid |
2171661-84-8 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1496681-2.5g |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanoyl]azetidin-3-yl}propanoic acid |
2171661-84-8 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1496681-5.0g |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanoyl]azetidin-3-yl}propanoic acid |
2171661-84-8 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1496681-10.0g |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanoyl]azetidin-3-yl}propanoic acid |
2171661-84-8 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1496681-50mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanoyl]azetidin-3-yl}propanoic acid |
2171661-84-8 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1496681-100mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanoyl]azetidin-3-yl}propanoic acid |
2171661-84-8 | 100mg |
$2963.0 | 2023-09-28 |
2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoylazetidin-3-yl}propanoic acid Related Literature
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
2. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoylazetidin-3-yl}propanoic acid
Introduction to 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoylazetidin-3-yl}propanoic Acid (CAS No. 2171661-84-8)
2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoylazetidin-3-yl}propanoic acid, with the CAS number 2171661-84-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for various therapeutic applications, particularly in the realm of drug discovery and development. The intricate structure of this molecule, characterized by its complex functional groups and heterocyclic framework, makes it a subject of intense research interest.
The molecular formula of this compound suggests a rich chemical profile, incorporating elements such as fluorene, which is known for its stability and fluorescence properties, and azetidine, a five-membered heterocycle that often serves as a scaffold in medicinal chemistry. The presence of methoxycarbonyl and amino groups further enhances its potential utility in the synthesis of bioactive molecules. These functional moieties not only contribute to the compound's solubility and bioavailability but also open avenues for further derivatization and modification.
In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The compound in question, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoylazetidin-3-yl}propanoic acid, has been explored for its potential applications in various therapeutic areas. One of the most notable areas of interest is its role as a precursor in the synthesis of protease inhibitors, which are crucial in treating a wide range of diseases, including cancer and infectious disorders.
The fluorene moiety in this compound is particularly noteworthy due to its ability to enhance the metabolic stability of drug candidates. This property is essential for ensuring that the drug remains active within the body for an extended period, thereby improving therapeutic efficacy. Additionally, the azetidine ring provides a rigid framework that can be fine-tuned to interact with biological targets with high specificity. This level of structural control is critical for designing molecules that exhibit minimal off-target effects.
The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. Heterocycles are known for their diverse biological activities and are frequently incorporated into active pharmaceutical ingredients (APIs). The compound under discussion exemplifies this trend, as it combines several pharmacophoric elements that are highly valued in medicinal chemistry. For instance, the combination of an amino group and a methoxycarbonyl group can facilitate the formation of hydrogen bonds and ionic interactions, which are essential for binding to biological targets.
Recent studies have highlighted the potential of this compound as a building block for more complex drug molecules. Researchers have demonstrated its utility in generating derivatives with improved pharmacokinetic profiles. For example, modifications to the side chains attached to the azetidine ring have led to compounds with enhanced solubility and reduced toxicity. These findings underscore the importance of structural optimization in drug design and development.
The synthesis of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoylazetidin-3-yl}propanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving these objectives. These methods not only improve efficiency but also allow for greater flexibility in modifying the molecular structure.
In addition to its pharmaceutical applications, this compound has shown promise in material science research. The unique combination of functional groups makes it a suitable candidate for developing novel polymers and coatings with enhanced mechanical and chemical properties. Such materials could find applications in various industries, including electronics and aerospace.
The future prospects for 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoylazetidin-3-yl}propanoic acid are vast and multifaceted. Ongoing research aims to explore its potential in treating emerging diseases and developing next-generation therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.
In conclusion, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoylazetidin-3-yl}propanoic acid (CAS No. 2171661-84-8) is a versatile compound with significant implications for both pharmaceuticals and material science. Its unique structural features and functional groups make it a valuable asset in drug discovery and development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing global health challenges.
2171661-84-8 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoylazetidin-3-yl}propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)